N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-[(4-chlorophenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C23H21ClN2O4S/c1-16(27)19-4-3-5-21(14-19)25-23(28)18-8-12-22(13-9-18)26(31(2,29)30)15-17-6-10-20(24)11-7-17/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: IEJKHTQIYMUXKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)N(CC3=CC=C(C=C3)Cl)S(=O)(=O)C
• Molecular Formula: C23H21ClN2O4S
• Molecular Weight: 456.9 g/mol

Description

N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide, also known as ACBC, is a chemical compound that has been widely studied for its potential applications in scientific research. ACBC is a benzamide derivative that has shown promise as a tool for studying the function of certain proteins and pathways in the body. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide involves its ability to bind to and inhibit the activity of HDACs. HDACs are enzymes that remove acetyl groups from histone proteins, which can lead to changes in gene expression patterns. By inhibiting HDAC activity, N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide can increase histone acetylation and alter gene expression patterns, potentially leading to therapeutic effects in certain diseases.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects in cells and organisms. For example, N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, potentially through its inhibition of HDAC activity. N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory effects in cells, potentially through its ability to inhibit the activity of certain cytokines.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has several advantages for use in lab experiments, including its ability to selectively inhibit HDAC activity and alter gene expression patterns. However, N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide also has some limitations, such as its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide, including the development of more selective HDAC inhibitors, the investigation of N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide's potential therapeutic effects in various diseases, and the exploration of N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide's interactions with other proteins and pathways in the body. Additionally, further studies are needed to determine the optimal dosing and administration of N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide for therapeutic purposes.

Scientific Research Applications

N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has been used in various scientific research studies to investigate the function of certain proteins and pathways in the body. For example, N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. By inhibiting HDAC activity, N-(3-acetylphenyl)-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide can alter gene expression patterns and potentially have therapeutic effects in diseases such as cancer and neurodegenerative disorders.